molecular formula C11H19NO2 B8377595 2-Isopropylamino-cyclopent-1-enecarboxylic acid ethyl ester

2-Isopropylamino-cyclopent-1-enecarboxylic acid ethyl ester

Cat. No.: B8377595
M. Wt: 197.27 g/mol
InChI Key: QOOKCMHGZFNUCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Isopropylamino-cyclopent-1-enecarboxylic acid ethyl ester is a useful research compound. Its molecular formula is C11H19NO2 and its molecular weight is 197.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H19NO2

Molecular Weight

197.27 g/mol

IUPAC Name

ethyl 2-(propan-2-ylamino)cyclopentene-1-carboxylate

InChI

InChI=1S/C11H19NO2/c1-4-14-11(13)9-6-5-7-10(9)12-8(2)3/h8,12H,4-7H2,1-3H3

InChI Key

QOOKCMHGZFNUCO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(CCC1)NC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-oxo-cyclopentanecarboxylic acid ethyl ester (3.00 g, 19.2 mmol) in ethanol (20 mL) was treated with isopropylamine (1.135 g, 19.2 mmol), sodium cyanoborohydride (2.42 g, 38.4 mmol), and glacial acetic acid (10 drops) and stirred for 16 h at 50° C. After cooling to 25° C. the solvent was removed in vacuo, the crude material was redissolved in ethyl acetate (100 mL) and washed with saturated aqueous sodium bicarbonate solution (100 mL). The aqueous layer was discarded and the organic layer was washed with 1.0 M aqueous hydrochloric acid solution (50 mL). The organic layer was discarded, 1.0 M aqueous sodium hydroxide solution (75 mL) was added and the aqueous layer was extracted with ethyl acetate (100 mL). The organic layer was dried over sodium sulfate, filtered and the solvent was removed in vacuo to afford the crude product, 2-isopropylamino-cyclopent-1-enecarboxylic acid ethyl ester (2.44 g, 12.38 mmol, 64.5%), as a light yellow oil. LC-MS (ESI) calcd for C11H19NO2 197.14, found 198.1 [M+H+].
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.135 g
Type
reactant
Reaction Step One
Quantity
2.42 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

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